Cas no 868224-38-8 (ethyl 2-(2-{(3-methylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate)

• Product Name: ethyl 2-(2-{(3-methylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate
• CAS No: 868224-38-8
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 6432657
• PubChem ID: 4177605
• Update Time: 2025-05-21

ethyl 2-(2-{(3-methylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-{(3-methylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate
• ethyl 2-((1-oxo-2-(2-oxo-2-(m-tolylamino)ethyl)-1,2-dihydroisoquinolin-5-yl)oxy)propanoate
• 868224-38-8
• ethyl 2-[2-[2-(3-methylanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate
• SR-03000000007-1
• ethyl 2-[(2-{[(3-methylphenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]propanoate
• AKOS024610185
• F1808-0134

• Inchi： 1S/C23H24N2O5/c1-4-29-23(28)16(3)30-20-10-6-9-19-18(20)11-12-25(22(19)27)14-21(26)24-17-8-5-7-15(2)13-17/h5-13,16H,4,14H2,1-3H3,(H,24,26)
• InChI Key： RUQGJNHHSQNREP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(OC1=CC=CC2=C1C=CN(CC(NC1=CC=CC(C)=C1)=O)C2=O)C

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.9Ų

Additional information on ethyl 2-(2-{(3-methylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate

Professional Introduction to Ethyl 2-(2-{(3-methylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate (CAS No. 868224-38-8)

Ethyl 2-(2-{(3-methylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate, with the CAS number 868224-38-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structure of this molecule is characterized by its intricate arrangement of functional groups, which contribute to its unique chemical properties and reactivity.

The molecular framework of Ethyl 2-(2-{(3-methylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate incorporates several key pharmacophoric elements. The presence of a 1,2-dihydroisoquinolin-5-yl moiety is particularly noteworthy, as isoquinoline derivatives are well-known for their diverse biological activities. These derivatives have been extensively studied for their potential applications in the treatment of various diseases, including neurological disorders and cancer. The carbamoylmethyl group and the ester functionality further enhance the compound's structural complexity and its potential for biological interaction.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between Ethyl 2-(2-{(3-methylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate and biological targets. These studies have highlighted the compound's ability to bind to specific proteins and enzymes, which could lead to the development of novel therapeutic agents. For instance, the 3-methylphenyl substituent may play a crucial role in modulating the binding affinity and selectivity of the molecule towards its target proteins.

In vitro studies have demonstrated that Ethyl 2-(2-{(3-methylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate exhibits promising pharmacological properties. These studies have focused on its potential effects on cellular pathways relevant to disease progression. For example, research suggests that this compound may interfere with key signaling pathways involved in cancer cell proliferation and survival. Additionally, its interaction with enzymes such as kinases and phosphodiesterases has been explored, indicating its potential as a lead compound for drug development.

The synthesis of Ethyl 2-(2-{(3-methylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has allowed chemists to optimize the yield and purity of this compound. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic catalysis have been employed to construct the complex core structure efficiently. These synthetic strategies not only enhance the scalability of production but also open up new avenues for structural diversification.

The pharmacokinetic properties of Ethyl 2-(2-{(3-methylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate are also subjects of intense investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential. Preclinical studies have provided valuable insights into these processes, which are essential for designing effective drug formulations and dosing regimens. For instance, the ester functionality in the molecule may influence its metabolic stability and bioavailability.

The role of Ethyl 2-(2-{(3-methylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate in drug discovery has been further underscored by its incorporation into various research programs aimed at identifying novel therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies have led to the development of innovative libraries containing this compound or derivatives thereof. These libraries serve as valuable resources for high-throughput screening (HTS), enabling researchers to identify compounds with enhanced biological activity.

The future prospects for Ethyl 2-(2-{(3-methylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate are bright, given its promising pharmacological properties and structural features. Continued research is expected to uncover new applications for this compound in various therapeutic areas. Advances in drug delivery systems may also enhance its efficacy by improving its bioavailability and targeting specificity. As our understanding of biological mechanisms evolves, so too will our ability to harness the potential of this remarkable molecule.